molecular formula C15H21N3O2S2 B5550523 (1S*,5R*)-3-{[2-(methylthio)-1,3-thiazol-4-yl]carbonyl}-6-propyl-3,6-diazabicyclo[3.2.2]nonan-7-one

(1S*,5R*)-3-{[2-(methylthio)-1,3-thiazol-4-yl]carbonyl}-6-propyl-3,6-diazabicyclo[3.2.2]nonan-7-one

Cat. No. B5550523
M. Wt: 339.5 g/mol
InChI Key: AWAJMSIXCIQUEX-WDEREUQCSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

  • This compound belongs to a class of chemicals characterized by complex molecular structures, typically involving heterocyclic components and multiple functional groups. Its synthesis and properties are of interest in the field of organic chemistry, particularly in the study of diazabicyclo nonanes.

Synthesis Analysis

  • Synthesis methods for related compounds often involve multi-step reactions, including cyclization processes and interactions with various reagents. The structural complexity requires precise control over reaction conditions to achieve the desired product. For example, synthesis methods for similar compounds involve reactions like the Mannich reaction and the Michael-type cyclisation (Harris, 1980).

Molecular Structure Analysis

  • The molecular structure of compounds in this category typically exhibits a complex bicyclic or tricyclic framework. X-ray crystallography is often used to determine the precise molecular geometry, showcasing features like chair or boat conformations in the bicyclic systems (Bailey et al., 1984).

Chemical Reactions and Properties

  • The compound's reactivity is likely influenced by its functional groups, such as the thiazole and carbonyl groups. These groups can participate in various chemical reactions, contributing to the compound's overall reactivity profile. Studies on similar compounds have shown varied reactivity depending on the substituents and the bicyclic framework involved (Kostyanovsky et al., 1999).

Scientific Research Applications

Synthesis and Chemical Properties

Studies have focused on the synthesis and structural analysis of compounds related to "(1S*,5R*)-3-{[2-(methylthio)-1,3-thiazol-4-yl]carbonyl}-6-propyl-3,6-diazabicyclo[3.2.2]nonan-7-one". For instance, research by Eremeev et al. explored the reaction of 1,3-thiazolidine-4-carboxylic and 1,4-tetrahydro-thiazine-3-carboxylic acid esters with isocyanates and isothiocyanates, leading to the formation of heterocyclic derivatives, including thia-diazabicyclo compounds. The study highlighted the synthesis process and provided insights into the three-dimensional structures of the resulting compounds through x-ray diffraction analysis (Eremeev et al., 1985).

Potential Biological Activities

Further research delves into the exploration of derivatives of 3,6-diazabicyclo compounds for potential biological applications. For example, Geiger et al. synthesized bicyclic σ receptor ligands demonstrating cytotoxic activity against human tumor cell lines, indicating the potential for these compounds in cancer therapy. The study provided a detailed account of the synthesis process, structural elucidation, and biological evaluation of these ligands (Geiger et al., 2007).

Antimicrobial and Anticancer Agents

Darwish et al. aimed at the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety for use as antimicrobial agents. The study synthesized derivatives and evaluated their antibacterial and antifungal activities, showing promising results (Darwish et al., 2014). Another study by Gomha et al. focused on synthesizing thiazole and thiadiazole derivatives with anticancer activities, indicating the potential pharmaceutical applications of these compounds (Gomha et al., 2017).

Coordination Chemistry and Ligand Properties

Comba et al. explored the synthesis and coordination chemistry of hexadentate picolinic acid-based bispidine ligands. This research is relevant for understanding the complexation behaviors of bicyclic compounds with various metal ions, providing a foundation for further exploration of their applications in medicinal chemistry and material science (Comba et al., 2016).

properties

IUPAC Name

(1S,5R)-3-(2-methylsulfanyl-1,3-thiazole-4-carbonyl)-6-propyl-3,6-diazabicyclo[3.2.2]nonan-7-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H21N3O2S2/c1-3-6-18-11-5-4-10(13(18)19)7-17(8-11)14(20)12-9-22-15(16-12)21-2/h9-11H,3-8H2,1-2H3/t10-,11+/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AWAJMSIXCIQUEX-WDEREUQCSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN1C2CCC(C1=O)CN(C2)C(=O)C3=CSC(=N3)SC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCCN1[C@@H]2CC[C@H](C1=O)CN(C2)C(=O)C3=CSC(=N3)SC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H21N3O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

339.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.